Prednienic Acid
Prednienic Acid
Brand Name:
Vulcanchem
CAS No.:
37927-29-0
VCID:
VC0123483
InChI:
InChI=1S/C20H26O5/c1-18-7-5-12(21)9-11(18)3-4-13-14-6-8-20(25,17(23)24)19(14,2)10-15(22)16(13)18/h5,7,9,13-16,22,25H,3-4,6,8,10H2,1-2H3,(H,23,24)/t13-,14-,15-,16+,18-,19-,20-/m0/s1
SMILES:
CC12CC(C3C(C1CCC2(C(=O)O)O)CCC4=CC(=O)C=CC34C)O
Molecular Formula:
C20H26O5
Molecular Weight:
346.4 g/mol
Prednienic Acid
CAS No.: 37927-29-0
Reference Standards
VCID: VC0123483
Molecular Formula: C20H26O5
Molecular Weight: 346.4 g/mol
| CAS No. | 37927-29-0 |
|---|---|
| Product Name | Prednienic Acid |
| Molecular Formula | C20H26O5 |
| Molecular Weight | 346.4 g/mol |
| IUPAC Name | (8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-17-carboxylic acid |
| Standard InChI | InChI=1S/C20H26O5/c1-18-7-5-12(21)9-11(18)3-4-13-14-6-8-20(25,17(23)24)19(14,2)10-15(22)16(13)18/h5,7,9,13-16,22,25H,3-4,6,8,10H2,1-2H3,(H,23,24)/t13-,14-,15-,16+,18-,19-,20-/m0/s1 |
| Standard InChIKey | MCKJPJYRCPANCC-XLXYOEISSA-N |
| Isomeric SMILES | C[C@]12C[C@@H]([C@H]3[C@H]([C@@H]1CC[C@@]2(C(=O)O)O)CCC4=CC(=O)C=C[C@]34C)O |
| SMILES | CC12CC(C3C(C1CCC2(C(=O)O)O)CCC4=CC(=O)C=CC34C)O |
| Canonical SMILES | CC12CC(C3C(C1CCC2(C(=O)O)O)CCC4=CC(=O)C=CC34C)O |
| Synonyms | Prednisolone Impurity B, (11β,17α)-11,17-Dihydroxy-3-oxo-androsta-1,4-diene-17-carboxylic Acid;_x000B_11β,17-Dihydroxy-3-oxoandrosta-1,4-diene-17β-carboxylic Acid; 11β,17α-Dihydroxyandrosta-1,4-dien-3-one-17β-carboxylic Acid; PJ 90; Δ1-Cortienic Acid |
| PubChem Compound | 7092779 |
| Last Modified | Nov 11 2021 |
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